Sodium (Z)-hexadec-9-enoate

Specification

• Description: Palmitoleic acid is an ω-7 monounsaturated fatty acid that has been found in macadamia and sea buckthorn oils. It increases basal and insulin-stimulated glucose uptake and glucose transporter 4 (Glut4) protein levels in 3T3-L1 adipocytes when used at a concentration of 200 µM. Ex vivo, palmitoleic acid (300 mg/kg per day) increases glucose uptake and aerobic and anaerobic glycolysis and reduces de novo fatty acid synthesis and activity of the lipogenic enzymes ATP citrate lyase (ACL) and glucose-6-phosphate dehydrogenase (G6PDH) in isolated murine adipocytes. Dietary administration of palmitoleic acid (300 mg/kg) reduces high-fat diet-induced insulin resistance and liver inflammation in mice.; Palmitoleic acid is an ω-7 monounsaturated fatty acid that is a common constituent of the triglycerides of human adipose tissue. It is found mainly in animal fats, particularly in fish and marine mammals, and is also present in the seeds of plants of the Proteaceae family. In contrast to a diet enriched with oleic acid, palmitoleic acid-based diets raise low density lipoprotein (LDL) cholesterol and lower high density lipoprotein (HDL) cholesterol, much like that of a saturated fatty acid, even when dietary intake of cholesterol is maintained at a low level.
• CAS No.: 6610-24-8
• Molecular Formula: C16H29NaO2
• Molecular Weight: 276.39 g/mol
• IUPAC Name: sodium;(Z)-hexadec-9-enoate
• Standard InChI: InChI=1S/C16H30O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h7-8H,2-6,9-15H2,1H3,(H,17,18);/q;+1/p-1/b8-7-
• Standard InChI Key: AQADNICIQOBXGR-CFYXSCKTSA-M
• Isomeric SMILES: CCCCCC/C=C\CCCCCCCC(=O)[O-].[Na+]
• SMILES: CCCCCCC=CCCCCCCCC(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCC=CCCCCCCCC(=O)[O-].[Na+]